Cas no 2228140-05-2 (1-{bicyclo2.2.1heptan-2-yl}-N-methylcyclopropan-1-amine)

• Product Name: 1-{bicyclo2.2.1heptan-2-yl}-N-methylcyclopropan-1-amine
• CAS No: 2228140-05-2
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 6197513
• PubChem ID: 165610388
• Update Time: 2025-11-07

1-{bicyclo2.2.1heptan-2-yl}-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{bicyclo2.2.1heptan-2-yl}-N-methylcyclopropan-1-amine
• EN300-1750603
• 2228140-05-2
• 1-{bicyclo[2.2.1]heptan-2-yl}-N-methylcyclopropan-1-amine

• Inchi： 1S/C11H19N/c1-12-11(4-5-11)10-7-8-2-3-9(10)6-8/h8-10,12H,2-7H2,1H3
• InChI Key： KTWUTRGYDONYKG-UHFFFAOYSA-N
• SMILES： N(C)C1(CC1)C1CC2CCC1C2

Computed Properties

• Exact Mass: 165.151749610g/mol
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Additional information on 1-{bicyclo2.2.1heptan-2-yl}-N-methylcyclopropan-1-amine

Comprehensive Analysis of 1-{bicyclo[2.2.1]heptan-2-yl}-N-methylcyclopropan-1-amine (CAS No. 2228140-05-2): Properties, Applications, and Industry Insights

The compound 1-{bicyclo[2.2.1]heptan-2-yl}-N-methylcyclopropan-1-amine (CAS No. 2228140-05-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This bicyclic amine derivative combines a norbornane framework with a cyclopropylamine moiety, offering a versatile scaffold for drug discovery and material science. Its molecular formula, C₁₂H₂₁N, and distinct stereochemistry make it a valuable intermediate for synthesizing bioactive molecules targeting neurological and metabolic disorders.

One of the most searched questions about this compound revolves around its synthetic routes and stereoselective preparation. Researchers often explore methods to optimize the yield of 1-{bicyclo[2.2.1]heptan-2-yl}-N-methylcyclopropan-1-amine via catalytic hydrogenation or reductive amination, leveraging chiral auxiliaries to control enantiomeric purity. The compound’s lipophilicity (LogP ~2.5) and hydrogen-bonding capacity also align with current trends in CNS drug design, where blood-brain barrier permeability is critical.

In the context of green chemistry, CAS No. 2228140-05-2 has been studied for its potential as a bio-based building block. With sustainability being a hot topic, industries are investigating renewable feedstocks to replace petroleum-derived intermediates. The rigid bicyclo[2.2.1]heptane core of this amine offers thermal stability, making it suitable for high-performance polymers or adhesives—a niche yet growing application area.

Another frequently asked question concerns the toxicological profile and regulatory status of this compound. While not classified as hazardous under current guidelines, proper handling protocols are recommended due to its amine functionality. Analytical techniques like GC-MS and HPLC are commonly employed for purity assessment, addressing quality control demands in contract manufacturing.

The pharmacological potential of 1-{bicyclo[2.2.1]heptan-2-yl}-N-methylcyclopropan-1-amine is another area of intense exploration. Preliminary studies suggest interactions with G-protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter modulation. This aligns with the rising interest in precision medicine, where tailored small molecules are designed for subtype-specific targets.

From an intellectual property perspective, patents referencing CAS No. 2228140-05-2 highlight its utility in prodrug formulations and enzyme inhibitors. Companies are actively filing claims for derivatives to treat conditions like fibrosis or chronic pain, reflecting the compound’s commercial viability.

In summary, 1-{bicyclo[2.2.1]heptan-2-yl}-N-methylcyclopropan-1-amine represents a multifaceted chemical entity with applications spanning drug development, materials science, and sustainable chemistry. Its structural complexity and functional adaptability position it as a compelling subject for future research and industrial innovation.